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Compound of Interest

Compound Name: 1-Phenylpyrrolidin-3-amine

Cat. No.: B101601 Get Quote

In-Depth Technical Guide: 1-Phenylpyrrolidin-3-
amine
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-Phenylpyrrolidin-3-amine, a

versatile building block in medicinal chemistry. The document details its chemical and physical

properties, synthesis, and its role as a precursor in the development of novel therapeutics.

Core Molecular Information
1-Phenylpyrrolidin-3-amine is a substituted pyrrolidine derivative with a phenyl group

attached to the nitrogen atom of the pyrrolidine ring and an amine group at the 3-position. Its

chemical structure and properties are fundamental to its reactivity and applications in drug

design.

Molecular Formula and Weight
The chemical formula and molecular weight of 1-Phenylpyrrolidin-3-amine are summarized in

the table below.
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Property Value Citation

Molecular Formula C₁₀H₁₄N₂ [1]

Molecular Weight 162.23 g/mol [1]

IUPAC Name 1-phenylpyrrolidin-3-amine [1]

CAS Number 18471-41-5 [1]

Physicochemical Properties (Computed)
The following table outlines the computed physicochemical properties of 1-Phenylpyrrolidin-3-
amine, providing insights into its behavior in various chemical environments.

Property Value Citation

XLogP3 1.3 [1]

Hydrogen Bond Donor Count 1 [1]

Hydrogen Bond Acceptor

Count
2 [1]

Rotatable Bond Count 2 [1]

Exact Mass 162.115698455 Da [1]

Topological Polar Surface Area 29.3 Å² [1]

Heavy Atom Count 12 [1]

Synthesis of 1-Phenylpyrrolidin-3-amine
The synthesis of 1-Phenylpyrrolidin-3-amine is most commonly achieved through a two-step

process involving a Buchwald-Hartwig amination followed by deprotection. This palladium-

catalyzed cross-coupling reaction is a powerful method for forming carbon-nitrogen bonds.[2][3]

Synthetic Workflow
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The general workflow for the synthesis of 1-Phenylpyrrolidin-3-amine is depicted in the

diagram below.

Starting Materials

Step 1: Buchwald-Hartwig Amination

Intermediate

Step 2: Deprotection

Final Product

Aryl Bromide (e.g., Bromobenzene)

Pd-catalyzed Coupling

N-Boc-3-aminopyrrolidine

Boc-protected Intermediate

Formation of C-N bond

Acid-mediated Boc Removal (e.g., TFA)

1-Phenylpyrrolidin-3-amine

Removal of Boc group

Click to download full resolution via product page

A high-level overview of the synthetic route to 1-Phenylpyrrolidin-3-amine.

Experimental Protocol: Two-Step Synthesis
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The following is a representative experimental protocol for the synthesis of 1-
Phenylpyrrolidin-3-amine derivatives, adapted from literature procedures.[3]

Step 1: Synthesis of Boc-protected Intermediates via Buchwald-Hartwig Amination

To a reaction vessel, add the appropriate aryl bromide, N-Boc-3-aminopyrrolidine, a

palladium catalyst (e.g., Pd₂(dba)₃), and a suitable phosphine ligand (e.g., BINAP).

The reaction is carried out in an inert atmosphere (e.g., nitrogen or argon).

A suitable solvent, such as toluene, is added, followed by a base (e.g., sodium tert-butoxide).

The reaction mixture is heated to the appropriate temperature and stirred until the reaction is

complete, as monitored by techniques like TLC or LC-MS.

Upon completion, the reaction mixture is cooled, and the crude product is worked up using

standard extraction and purification techniques, such as column chromatography, to yield the

Boc-protected intermediate.

Step 2: Deprotection to Yield 1-Phenylpyrrolidin-3-amine

The Boc-protected intermediate is dissolved in a suitable solvent, such as dichloromethane

(DCM).

An acid, typically trifluoroacetic acid (TFA), is added to the solution.

The reaction mixture is stirred at room temperature until the deprotection is complete.

The solvent and excess acid are removed under reduced pressure.

The resulting residue is neutralized with a base, such as 25% ammonium hydroxide, to yield

the final product, 1-phenylpyrrolidin-3-amine.[3] This product may be used in subsequent

reactions without further purification.[3]

Applications in Drug Development
1-Phenylpyrrolidin-3-amine serves as a crucial scaffold for the synthesis of a variety of

biologically active molecules. Its derivatives have shown promise in several therapeutic areas.
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Role as a Precursor in Medicinal Chemistry
The pyrrolidine ring is a privileged structure in drug discovery, and 1-Phenylpyrrolidin-3-
amine provides a versatile platform for creating diverse chemical libraries. The primary and

secondary amine functionalities allow for a wide range of chemical modifications.

The logical relationship for its use as a building block is illustrated below.

Therapeutic Areas of Derivatives

1-Phenylpyrrolidin-3-amine
(Core Scaffold)

Antiseizure Agents

Leads to

Antinociceptive TherapiesLeads to

Anticonvulsant Compounds

Leads to

Click to download full resolution via product page

Application of 1-Phenylpyrrolidin-3-amine as a core scaffold in drug discovery.

Biological Activities of Derivatives
Derivatives of 1-Phenylpyrrolidin-3-amine have been synthesized and evaluated for a range

of biological activities, including:

Antiseizure and Antinociceptive Properties: Novel alaninamide derivatives synthesized from

1-phenylpyrrolidin-3-amine have been investigated for their potential as antiseizure and

antinociceptive therapies.[3]

Anticonvulsant Activity: A series of N-aryl and N-aminoaryl 3-phenyl pyrrolidine-2,5-diones,

which can be conceptually derived from the 1-phenylpyrrolidine scaffold, have been tested

for anticonvulsant activity.
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Safety and Handling
1-Phenylpyrrolidin-3-amine is associated with several hazard classifications. Proper safety

precautions should be taken when handling this compound.

GHS Hazard Statements
The following GHS hazard statements have been reported for 1-Phenylpyrrolidin-3-amine:[1]

H302: Harmful if swallowed.

H312: Harmful in contact with skin.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H332: Harmful if inhaled.

H335: May cause respiratory irritation.

Standard personal protective equipment (PPE), including gloves, safety glasses, and a lab

coat, should be worn when working with this chemical. All handling should be performed in a

well-ventilated area or a fume hood.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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